Cas no 1448071-61-1 (N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-fluorobenzene-1-sulfonamide)

• Product Name: N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-fluorobenzene-1-sulfonamide
• CAS No: 1448071-61-1
• MF: C₁₆H₁₉FN₄O₂S
• MW: 350.411065340042
• CID: 5806772
• PubChem ID: 71807326
• Update Time: 2025-10-28

N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-fluorobenzene-1-sulfonamide
• N-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-2-fluorobenzenesulfonamide
• AKOS024560635
• 1448071-61-1
• N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)-2-fluorobenzenesulfonamide
• CHEMBL3440322
• N-[4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-2-fluorobenzene-1-sulfonamide
• F6438-0306

• Inchi： 1S/C16H19FN4O2S/c1-11-15(12(2)19-16(18-11)21-9-5-6-10-21)20-24(22,23)14-8-4-3-7-13(14)17/h3-4,7-8,20H,5-6,9-10H2,1-2H3
• InChI Key： INDOIEGJCIUOPG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(NC1C(C)=NC(=NC=1C)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 350.12127520g/mol
• Monoisotopic Mass: 350.12127520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-fluorobenzene-1-sulfonamide

Comprehensive Overview of N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-fluorobenzene-1-sulfonamide (CAS No. 1448071-61-1)

N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-fluorobenzene-1-sulfonamide (CAS No. 1448071-61-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This sulfonamide derivative features a pyrimidine core substituted with a pyrrolidine ring and a fluorobenzene sulfonamide group, making it a versatile intermediate for drug discovery and development.

The compound's molecular structure combines a dimethylpyrimidine scaffold with a fluorinated aromatic sulfonamide, which is a common motif in bioactive molecules. Researchers have explored its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development. Its CAS number 1448071-61-1 serves as a unique identifier in chemical databases, facilitating precise literature searches and regulatory compliance.

In the context of modern drug discovery, N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-fluorobenzene-1-sulfonamide represents an interesting case study in structure-activity relationship (SAR) optimization. The presence of both hydrogen bond acceptors (fluorine and sulfonamide oxygen) and hydrogen bond donors (sulfonamide NH) in its structure makes it particularly valuable for medicinal chemistry applications. These features are frequently searched by researchers investigating molecular interactions and drug design principles.

The synthetic routes to CAS 1448071-61-1 typically involve sequential heterocyclic condensation and sulfonylation reactions, with careful control of reaction conditions to ensure high purity. Analytical characterization often employs advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, topics that consistently rank high in scientific search queries related to compound verification.

From a pharmacological perspective, the fluorobenzene sulfonamide moiety in this compound is particularly noteworthy. This structural element appears in numerous FDA-approved drugs, making it a privileged structure in medicinal chemistry—a concept frequently explored in academic literature and patent applications. The incorporation of pyrrolidine as a nitrogen-containing heterocycle further enhances the molecule's potential for bioavailability optimization, another hot topic in contemporary pharmaceutical research.

Stability studies of N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-fluorobenzene-1-sulfonamide under various conditions (pH, temperature, light exposure) have become increasingly important, reflecting growing industry concerns about compound shelf life and formulation stability. These practical considerations often dominate search engine queries from professionals in pharmaceutical development and quality control.

The compound's potential applications extend beyond human medicine. Its structural features make it relevant to agrochemical research, particularly in the development of novel crop protection agents. The pyrimidine core is known to interact with various biological targets in plants, aligning with current agricultural needs for more selective and environmentally friendly pesticides—a subject of intense global research interest.

From a regulatory standpoint, proper handling and documentation of CAS 1448071-61-1 are essential for research compliance. While not classified as hazardous under standard protocols, appropriate laboratory safety measures should always be observed when working with this or any chemical compound—a principle emphasized in safety training programs worldwide.

In computational chemistry and molecular modeling studies, this compound serves as an interesting subject for docking simulations and quantitative structure-activity relationship (QSAR) analyses. The integration of computational methods with experimental validation represents a cutting-edge approach in modern drug discovery, addressing frequently searched topics about AI in chemistry and in silico screening techniques.

The patent landscape surrounding N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-fluorobenzene-1-sulfonamide and related analogs continues to evolve, with intellectual property considerations being a key concern for pharmaceutical companies. Professionals often search for information about compound patentability and freedom-to-operate analyses, making this an important aspect of the compound's commercial potential.

As research progresses, the scientific community continues to investigate new derivatives and analogs of CAS 1448071-61-1, exploring modifications to its pyrimidine core or sulfonamide group to optimize pharmacological properties. This ongoing work reflects the dynamic nature of medicinal chemistry and the continuous search for improved therapeutic agents—a process that generates constant interest and numerous search queries in scientific databases.

In conclusion, N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-2-fluorobenzene-1-sulfonamide represents a fascinating case study in modern chemical research, combining elements of medicinal chemistry, drug design, and molecular optimization. Its unique structural features and potential applications ensure its continued relevance in scientific literature and industry research, addressing many of the key questions and topics that dominate contemporary chemical and pharmaceutical investigations.